Methyl 18-methylicosanoate

• Molecular Formula: C22H44O2
• Molecular Weight: 340.6 g/mol
• IUPAC Name: methyl 18-methylicosanoate
• InChI: InChI=1S/C22H44O2/c1-4-21(2)19-17-15-13-11-9-7-5-6-8-10-12-14-16-18-20-22(23)24-3/h21H,4-20H2,1-3H3
• InChI Key: IOOSSZGDUSBSRF-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)CCCCCCCCCCCCCCCCC(=O)OC

Description

Methyl 18-methylicosanoate is a useful research compound. Its molecular formula is C22H44O2 and its molecular weight is 340.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5.3 gm of methyl 18-methyl-16-eicosenoate charged into an autoclave together with 0.3 gm of platinum oxide and 30 ml of acetic acid were reduced under 100 atm hydrogen pressure at 100° C. for 5 hours. After the reaction, the catalyst was removed by filtration and the solvent was evaporated to obtain 3 gm of methyl 18-methyleicosanoate, which was purified by flash column chromatography (chloroform). The product was dissolved into 150 ml of a 5% sodium hydroxide-ethanol solution and stirred at room temperature for 8 hours. Then, 95 ml of 2N sulfuric acid was added to obtain a solid. The solid material was filtered and washed with water to obtain 3.1 gm of 18-methyleicosanoic acid (yield: 59% from methyl 18-methyl-16-eicosenoate).